6-(3-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 6-(3-chlorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-10-3-1-2-8(6-10)11-5-4-9(7-14)12(16)15-11/h1-6H,(H,15,16)
• InChI Key: CEXONEQUNDRHAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC=C(C(=O)N2)C#N
• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about its appearance or state (solid, liquid, gas) at room temperature.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, and the sequence of reactions.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule and the types of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include its reactivity with other substances, its stability under various conditions, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

Antibacterial Activity

The compound 6-(3-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has been investigated for its potential antibacterial properties. Studies have shown that related dihydropyridine derivatives exhibit significant antibacterial activity, suggesting potential applications in developing new antibacterial agents (Sadeek et al., 2015), (Shehta & Abdel Hamid, 2019), (Abdelghani et al., 2017).

Optoelectronic and Photovoltaic Properties

Research has also focused on the optoelectronic and photovoltaic properties of dihydropyridine derivatives. These compounds, including variations of the 6-(3-Chlorophenyl) dihydropyridine, have been studied for their potential in fabricating organic–inorganic photodiode applications. The studies reveal insights into their photovoltaic properties, suggesting potential use in photodiodes and related technologies (Zeyada et al., 2016), (Zedan et al., 2020).

Dye and Colorant Applications

Compounds similar to 6-(3-Chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile have been explored for their use in dye and colorant applications, particularly in textiles. Their complexation with metals and application properties on various fabrics have been examined, indicating potential utility in the textile industry (Abolude et al., 2021).

Structural and Spectroscopic Analysis

There is significant interest in the structural and spectroscopic analysis of dihydropyridine derivatives. Research in this area contributes to a better understanding of the molecular structure, electronic properties, and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Cetina et al., 2010), (Jukić et al., 2010).

Mechanism of Action

Mode of Action

It’s worth noting that similar compounds like carbonyl cyanide m-chlorophenyl hydrazone (cccp) act as inhibitors of oxidative phosphorylation . They function as protonophores, altering the permeability of the mitochondrial inner membrane to protons, causing the dissipation of the proton gradient across the inner mitochondrial membrane .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been found to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The elimination half-life of mCPP is 4 to 14 hours .

Result of Action

Related compounds like cccp have been found to cause the gradual destruction of living cells and death of the organism .

Action Environment

It’s worth noting that the biological activity of related compounds, such as indole derivatives, can be influenced by various factors, including the presence of other compounds, temperature, ph, and the specific biological environment .

Safety and Hazards

Safety and hazard information is crucial for handling and storing the compound safely. This can include toxicity information, handling precautions, and disposal methods.